4-Aminobenzoyl chloride hydrochloride
Description
4-Aminobenzoyl chloride hydrochloride (CAS: 3016-64-6) is a hydrochloride salt of 4-aminobenzoyl chloride, with the molecular formula C₇H₇Cl₂NO and a molecular weight of 192.04 g/mol . The compound features a benzoyl chloride backbone substituted with an amino group at the para position, which is stabilized as a hydrochloride salt. It serves as a critical intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals, where it facilitates the introduction of the 4-aminobenzoyl moiety into target molecules .
Properties
CAS No. |
3016-64-6 |
|---|---|
Molecular Formula |
C7H7Cl2NO |
Molecular Weight |
192.04 g/mol |
IUPAC Name |
4-aminobenzoyl chloride;hydrochloride |
InChI |
InChI=1S/C7H6ClNO.ClH/c8-7(10)5-1-3-6(9)4-2-5;/h1-4H,9H2;1H |
InChI Key |
VSCADKGMBQAGNC-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC=C1C(=O)Cl)N.Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings
- Pharmaceutical Relevance: Amino-substituted benzoyl chlorides are pivotal in synthesizing kinase inhibitors and antimalarial agents. For example, 4-(2-aminoethyl)benzoic acid derivatives show promise in targeting neurodegenerative diseases .
- Material Science: Derivatives like this compound enhance polymer crosslinking, improving thermal stability in resins .
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